Cas no 2680781-02-4 (2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid)

• Product Name: 2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid
• CAS No: 2680781-02-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5652943
• PubChem ID: 165938418
• Update Time: 2025-06-09

2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680781-02-4
• 2-[3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid
• EN300-28276220
• 2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

• Inchi： 1S/C9H10F3NO3/c1-2-8(3-6(14)15)4-13(5-8)7(16)9(10,11)12/h2H,1,3-5H2,(H,14,15)
• InChI Key： SRVSFOXGNZGEEH-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C=C)(CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid

Introduction to 2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid (CAS No. 2680781-02-4)

2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680781-02-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidinone class, characterized by a five-membered heterocyclic ring containing an azetidine core substituted with various functional groups. The presence of an ethenyl side chain and a (2,2,2-trifluoroacetyl) moiety imparts unique chemical properties, making it a promising candidate for further exploration in medicinal chemistry.

The (2,2,2-trifluoroacetyl) group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of protease inhibitors and other bioactive molecules. The azetidinone scaffold itself is well-documented for its role in antimicrobial and anti-inflammatory agents, underscoring the potential therapeutic applications of this compound.

In recent years, the synthesis and characterization of azetidinone derivatives have seen considerable progress, driven by their structural versatility and biological activity. Researchers have focused on optimizing synthetic routes to introduce diverse substituents while maintaining high yields and purity. The incorporation of electron-withdrawing groups such as the (2,2,2-trifluoroacetyl) moiety not only improves the pharmacokinetic profile but also modulates reactivity for further derivatization.

The ethenyl substituent in CAS No. 2680781-02-4 adds another layer of complexity, enabling conjugation with biomolecules or further functionalization through cross-coupling reactions. This flexibility makes it an attractive building block for designing novel therapeutic agents. For instance, recent studies have demonstrated its utility in generating peptidomimetics that mimic natural bioactive peptides while exhibiting improved pharmacological properties.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of the trifluoroacetyl group and the azetidinone core suggests applications in targeting enzymes involved in inflammatory pathways or infectious diseases. Preliminary computational studies have indicated favorable interactions with certain protease enzymes, which are pivotal in disease mechanisms such as cancer and autoimmune disorders.

The synthetic approach to CAS No. 2680781-02-4 involves multi-step organic transformations, including cyclization reactions to form the azetidine ring and subsequent introduction of the (2,2,2-trifluoroacetyl) group via fluorinated acylation protocols. Advanced techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability. These methodologies align with modern pharmaceutical manufacturing standards, ensuring robustness and reproducibility.

From a biochemical perspective, the structure of CAS No. 2680781-02-4 offers insights into its mechanism of action. The trifluoroacetyl moiety can act as a hydrogen bond acceptor or participate in hydrophobic interactions within biological targets. This dual functionality enhances binding affinity while minimizing off-target effects—a critical consideration in drug design.

Recent advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have facilitated detailed structural elucidation of this compound. These analytical techniques have confirmed the presence of all predicted functional groups and provided insights into conformational preferences in solution. Such data are invaluable for guiding further derivatization efforts.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities. The azetidinone scaffold, with its unique electronic properties derived from the fused ring system, has proven particularly fruitful for drug development. By modifying substituents such as the ethenyl side chain or introducing additional fluorinated groups like the one present in this compound (CAS No. 2680781-02-4), researchers can fine-tune its pharmacological profile.

In conclusion,CAS No. 2680781-02-4, specifically referred to as 2-3-ethenyl-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid, represents a significant advancement in medicinal chemistry. Its structural features—particularly the combination of an ethenyl group and a trifluoroacetyl-substituted azetidinone ring—position it as a versatile intermediate for developing novel therapeutics. Ongoing research continues to uncover new synthetic strategies and potential applications, reinforcing its importance in pharmaceutical innovation.